![molecular formula C14H18N4O2S B4937680 N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide](/img/structure/B4937680.png)
N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide
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Overview
Description
N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide, also known as ITD-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide exerts its effects by inhibiting the activity of glycogen synthase kinase 3β (GSK-3β), a key regulator of the Wnt/β-catenin signaling pathway. By inhibiting GSK-3β, this compound prevents the phosphorylation and degradation of β-catenin, which leads to the activation of the Wnt/β-catenin signaling pathway. This, in turn, regulates the expression of genes involved in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, depending on the specific research application. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size in animal models. In neurobiology, this compound has been shown to regulate axon guidance and neuronal migration, as well as promote synaptic plasticity. In cardiovascular research, this compound has been shown to protect against myocardial ischemia-reperfusion injury, reduce infarct size, and improve cardiac function.
Advantages and Limitations for Lab Experiments
The advantages of using N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide in lab experiments include its high purity, specificity, and potency. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is that it is relatively new and its long-term effects are not yet fully understood. Additionally, the mechanism of action of this compound is complex and involves multiple signaling pathways, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the research on N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide. One direction is to further investigate its potential applications in cancer research, particularly in combination with other chemotherapy agents. Another direction is to explore its effects on other signaling pathways, such as the PI3K/Akt pathway. Additionally, future research could focus on the development of more potent and specific GSK-3β inhibitors based on the structure of this compound. Finally, more studies are needed to fully understand the long-term effects of this compound on cellular and organismal physiology.
Synthesis Methods
The synthesis of N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide involves the reaction between 5-isopropyl-1,3,4-thiadiazol-2-amine and 4-methoxyphenylglycinyl chloride in the presence of a base. The resulting product is then purified through column chromatography to obtain this compound in high purity.
Scientific Research Applications
N~1~-(5-isopropyl-1,3,4-thiadiazol-2-yl)-N~2~-(4-methoxyphenyl)glycinamide has been used in various fields of scientific research, including cancer research, neurobiology, and cardiovascular research. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the Wnt/β-catenin signaling pathway. In neurobiology, this compound has been used to study the mechanism of axon guidance and neuronal migration. In cardiovascular research, this compound has been shown to protect against myocardial ischemia-reperfusion injury by inhibiting the expression of pro-inflammatory cytokines.
properties
IUPAC Name |
2-(4-methoxyanilino)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2S/c1-9(2)13-17-18-14(21-13)16-12(19)8-15-10-4-6-11(20-3)7-5-10/h4-7,9,15H,8H2,1-3H3,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFDJJZJPGRQPSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(S1)NC(=O)CNC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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